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Compound of Interest

Compound Name: Palmitodiolein

Cat. No.: B8069196 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. This document provides essential guidance on the proper disposal

procedures for Palmitodiolein, tailored for researchers, scientists, and drug development

professionals.

Palmitodiolein, a triacylglycerol found in vegetable oils, is utilized in various research

applications.[1][2] While some safety data sheets (SDS) classify it as a non-hazardous

substance, others indicate potential hazards such as flammability and eye irritation.[3][4] Given

the conflicting information, it is prudent to handle and dispose of Palmitodiolein with a degree

of caution.

Key Safety and Handling Information
Before disposal, it is crucial to be aware of the physical and chemical properties of

Palmitodiolein, as well as the potential hazards.
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Property Value Reference

Molecular Formula C55H102O6 [2]

Molecular Weight 859.39 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Density 0.9027 g/cm³ [2]

Storage (Pure Form) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 6 months [1][2]

Hazard Summary:

Flammability: Some sources classify Palmitodiolein as a flammable liquid.[3] Keep away

from heat, sparks, open flames, and hot surfaces.[3]

Eye Irritation: May cause serious eye irritation.[3][5]

Skin Irritation: May cause skin irritation.[5]

Inhalation: May cause respiratory irritation.[5] If heated, fumes may be unpleasant and cause

nausea.[6]

Ingestion: Not expected to be harmful if swallowed.[6]

Experimental Protocols Cited
The safety data sheets reviewed did not contain detailed experimental protocols. The

toxicological properties of Palmitodiolein have not been thoroughly investigated. One SDS

mentioned an LD50 Oral - Rat - female of 27,200 mg/kg for a similar substance (Glycerol).

Step-by-Step Disposal Procedure
The following procedure is a conservative approach based on the available safety information.

Always consult your institution's specific waste management guidelines and local regulations.
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Personal Protective Equipment (PPE): Before handling, wear appropriate PPE, including

safety glasses, chemical-resistant gloves, and a lab coat.

Container Management:

Do not mix Palmitodiolein waste with other chemical waste streams unless explicitly

permitted by your institution's waste management plan.

Leave the chemical waste in its original container if possible, or use a clearly labeled,

compatible waste container.

Handle uncleaned containers as you would the product itself.[4]

Waste Collection:

For small quantities of pure Palmitodiolein or solutions, absorb the material with an inert

absorbent such as sand or silica gel.

Place the absorbed material into a designated hazardous waste container.

Disposal Pathway:

Palmitodiolein waste should be disposed of as hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

Do not pour Palmitodiolein down the drain.[5] While some dilute, non-hazardous

aqueous solutions may be drain-disposable under specific local guidelines, the potential

for flammability and irritation with Palmitodiolein makes this inadvisable.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Palmitodiolein.
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Caption: Workflow for the safe disposal of Palmitodiolein waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Palmitodiolein, fostering a culture of safety and

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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